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Compound of Interest

Compound Name: 8-Methyinonyl nonanoate

Cat. No.: B090126

Essential Safety and Handling Guide for 8-
Methylnonyl Nonanoate

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the safe handling, storage, and disposal of 8-Methylnonyl nonanoate, ensuring laboratory
safety and operational integrity.

This document provides immediate and essential safety protocols and logistical plans for the
use of 8-Methylnonyl nonanoate in a laboratory setting. Adherence to these guidelines is
crucial for maintaining a safe research environment.

Key Physical and Chemical Properties

A summary of important quantitative data for 8-Methylnonyl nonanoate is presented below.
This information is critical for safe handling and storage.
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Property Value
Molecular Formula C19H3802
Molecular Weight 298.5 g/mol [1]

Colorless to pale yellow liquid with a fruity
Appearance

odor[2][3]
Boiling Point 340.7°C at 760 mmHg[4][5][6]
Density 0.862 g/cm?3[4][5][6]
Flash Point 162.2°C[4][5][6]
Vapor Pressure 8.44E-05 mmHg at 25°C[6]
Solubility Insoluble in water[2][4]

Personal Protective Equipment (PPE)

While 8-Methylnonyl nonanoate is not classified as a hazardous substance, prolonged
contact may cause mild skin or eye irritation.[2] Therefore, the following personal protective
equipment is mandatory when handling this chemical:

o Gloves: Nitrile or latex gloves are required to prevent skin contact.
o Eye Protection: Safety goggles must be worn to protect against splashes.
o Lab Coat: A standard laboratory coat should be worn to protect clothing and skin.

Operational Plan: Handling Protocol
Follow these step-by-step instructions for the safe handling of 8-Methylnonyl nonanoate in
the laboratory.

1. Preparation:

e Ensure that a clean and uncluttered workspace is available.
» Verify that safety equipment, including an eyewash station and safety shower, is accessible
and operational.
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» Confirm that all necessary handling equipment, such as pipettes and containers, are clean
and in good condition.

2. Handling:

e Work in a well-ventilated area.

e When transferring the liquid, do so carefully to avoid splashing.

o Keep containers of 8-Methylnonyl nonanoate sealed when not in use to prevent
contamination.

3. Storage:

e Store in a cool, dry, and well-ventilated area.
o Keep away from sources of ignition, although it has a high flash point.
o Ensure the storage container is clearly labeled.

4. Accidental Spills:

¢ In the event of a small spill, absorb the liquid with an inert material (e.g., vermiculite, sand, or
earth).

o Collect the absorbed material and place it in a sealed container for disposal.

¢ Ventilate the area of the spill.

Disposal Plan
As a non-hazardous chemical, the disposal of 8-Methylnonyl nonanoate should adhere to
local, state, and federal regulations for non-hazardous waste.

1. Waste Collection:

o Collect waste 8-Methylnonyl nonanoate in a dedicated, clearly labeled, and sealed
container.

» Do not mix with other chemical waste unless explicitly permitted by your institution's waste
management guidelines.

2. Disposal Route:

e For small quantities, and with approval from your institution's Environmental Health and
Safety (EHS) office, disposal down the sanitary sewer may be permissible.
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For larger quantities, or if drain disposal is not approved, the waste should be disposed of
through a licensed chemical waste disposal company. Contact your EHS office to arrange for
pickup.

3. Empty Containers:

Rinse empty containers thoroughly with a suitable solvent (e.g., ethanol or acetone).
The first rinseate should be collected and disposed of as chemical waste.
Subsequent rinses can typically be disposed of down the drain.

Deface the label on the empty container before discarding it in the regular trash.

Safe Handling Workflow

The following diagram illustrates the key steps for the safe handling of 8-Methylnonyl
nonanoate from receipt to disposal.
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Caption: Workflow for handling 8-Methylnonyl nonanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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